Cas no 1208092-47-0 (2-(3-Methoxyphenyl)acetamidoxime hydrochloride)

• Product Name: 2-(3-Methoxyphenyl)acetamidoxime hydrochloride
• CAS No: 1208092-47-0
• MF: C₉H₁₃ClN₂O₂
• MW: 216.664721250534
• MDL: MFCD10568309
• CID: 4577682
• Update Time: 2025-06-15

2-(3-Methoxyphenyl)acetamidoxime hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxyphenyl)acetamidoxime hydrochloride
• N-Hydroxy-2-(3-methoxyphenyl)ethanimidamide hydrochloride

• MDL： MFCD10568309
• Inchi： 1S/C9H12N2O2.ClH/c1-13-8-4-2-3-7(5-8)6-9(10)11-12;/h2-5,12H,6H2,1H3,(H2,10,11);1H
• InChI Key： RXVLDTBGEAJBHV-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(OC)C=1)C(=N)NO.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(3-Methoxyphenyl)acetamidoxime hydrochloride

Recent Advances in the Study of 2-(3-Methoxyphenyl)acetamidoxime Hydrochloride (CAS: 1208092-47-0)

2-(3-Methoxyphenyl)acetamidoxime hydrochloride (CAS: 1208092-47-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique amidoxime functional group and methoxyphenyl moiety, has recently garnered attention due to its potential applications in drug discovery and development. Researchers have been exploring its pharmacological properties, synthetic pathways, and biological activities, making it a focal point in contemporary studies.

Recent studies have highlighted the compound's role as a precursor or intermediate in the synthesis of various bioactive molecules. Its structural features suggest potential interactions with biological targets, such as enzymes and receptors, which could be leveraged for therapeutic purposes. For instance, amidoxime derivatives are known to exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. This has spurred investigations into the specific mechanisms of action and efficacy of 2-(3-Methoxyphenyl)acetamidoxime hydrochloride in various disease models.

One of the key areas of research involves the optimization of synthetic routes for 2-(3-Methoxyphenyl)acetamidoxime hydrochloride. Recent publications have reported improved methodologies for its preparation, focusing on yield enhancement, purity, and scalability. These advancements are critical for ensuring the compound's availability for further pharmacological testing and potential commercialization. Additionally, analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC have been employed to characterize the compound and verify its structural integrity.

In vitro and in vivo studies have begun to shed light on the compound's biological profile. Preliminary findings suggest that 2-(3-Methoxyphenyl)acetamidoxime hydrochloride may modulate specific signaling pathways, although the exact mechanisms remain under investigation. Researchers are particularly interested in its potential as a lead compound for the development of novel therapeutics targeting conditions such as inflammatory diseases and certain types of cancer. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

The safety and toxicological profile of 2-(3-Methoxyphenyl)acetamidoxime hydrochloride is another critical aspect under scrutiny. Recent toxicology studies have aimed to establish its safety margins and identify any potential adverse effects. These studies are essential for guiding future preclinical and clinical development, ensuring that the compound meets regulatory standards for human use. Furthermore, computational modeling and structure-activity relationship (SAR) studies are being conducted to optimize its pharmacological properties and minimize off-target effects.

In conclusion, 2-(3-Methoxyphenyl)acetamidoxime hydrochloride (CAS: 1208092-47-0) represents a promising candidate in the realm of chemical biology and drug discovery. Ongoing research efforts are focused on elucidating its biological activities, improving synthetic methodologies, and assessing its therapeutic potential. As the body of evidence grows, this compound may pave the way for the development of innovative treatments for a range of medical conditions. Future studies will likely explore its applications in combination therapies and personalized medicine, further expanding its impact on the pharmaceutical industry.